![molecular formula C24H22N6O3 B2375092 4-(2-(4-cyclopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzamide CAS No. 1105202-62-7](/img/structure/B2375092.png)
4-(2-(4-cyclopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-(4-cyclopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C24H22N6O3 and its molecular weight is 442.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- This compound is used in the synthesis of novel heterocyclic compounds, especially pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-d]pyridazines, which have potential chemical and pharmacological activities. These compounds are synthesized using pyrazole-o-aminonitriles as precursors (Eljazi I. Al-Afaleq & S. Abubshait, 2001).
Antimicrobial Activity
- Some derivatives of this compound have shown antimicrobial activity. These derivatives are synthesized using a variety of techniques and have been evaluated for their effectiveness against different microbial agents (Samir Bondock, Ramy Rabie, Hassan A Etman & Ahmed A Fadda, 2008).
Anti-Inflammatory Activities
- Derivatives of this compound have been studied for their anti-inflammatory activities. Specific derivatives have shown potential in this area, highlighting the compound's relevance in the development of anti-inflammatory agents (A. Tewari & A. Mishra, 2001).
Biological Evaluation
- Some pyrazolo[3,4]pyrimidine derivatives of this compound have been synthesized for biological evaluation. These derivatives have shown potent antimicrobial activity, further establishing the compound's significance in medicinal chemistry (A. H. Shamroukh, A. E. Rashad & H. Sayed, 2005).
Anticancer and Anti-5-Lipoxygenase Agents
- Novel pyrazolopyrimidines derivatives of this compound have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents. This demonstrates its potential use in cancer research and treatment (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila & H. Ben Jannet, 2016).
BCR-ABL Kinase Inhibitors
- Derivatives of this compound have been designed and synthesized as BCR-ABL tyrosine kinase inhibitors, showing potential in the treatment of certain cancers (Liming Hu, Ting-ting Cao, Yongjuan Lv, Yi-Lan Ding, Leifu Yang, Qiang Zhang & M. Guo, 2016).
Properties
IUPAC Name |
4-[[2-[4-cyclopropyl-1-(2-methylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetyl]amino]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N6O3/c1-14-4-2-3-5-19(14)30-22-18(12-26-30)21(15-6-7-15)28-29(24(22)33)13-20(31)27-17-10-8-16(9-11-17)23(25)32/h2-5,8-12,15H,6-7,13H2,1H3,(H2,25,32)(H,27,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXTLDEIEVXGQHT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(=O)N)C5CC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.